Cas no 1217500-96-3 (3-Fluoro-5-pyrrolidinophenylboronic acid)

• Product Name: 3-Fluoro-5-pyrrolidinophenylboronic acid
• CAS No: 1217500-96-3
• MF: C₁₀H₁₃BFNO₂
• MW: 209.025126218796
• MDL: MFCD12546542
• CID: 856928
• Update Time: 2025-07-18

3-Fluoro-5-pyrrolidinophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-5-(pyrrolidin-1-yl)phenyl)boronic acid
• 3-Fluoro-5-pyrrolidinophenylboronic acid

• MDL： MFCD12546542
• Inchi： 1S/C10H13BFNO2/c12-9-5-8(11(14)15)6-10(7-9)13-3-1-2-4-13/h5-7,14-15H,1-4H2
• InChI Key： WOSGIIGBIQODBX-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)N1CCCC1

Computed Properties

• Exact Mass: 209.10200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 43.70000
• LogP: 0.17070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-5-pyrrolidinophenylboronic acid

3-Fluoro-5-pyrrolidinophenylboronic Acid: A Promising Scaffold for Targeted Therapeutic Applications

3-Fluoro-5-pyrrolidinophenylboronic acid (CAS No. 1217500-96-3) represents a novel class of boronic acid derivatives that have garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique fluoro-substituted phenylboronic acid core, exhibits versatile pharmacological properties that make it a valuable candidate for drug development. The pyrrolidinophenylboronic acid scaffold has been extensively studied for its potential applications in modulating biological pathways, particularly in the context of inflammatory diseases and cancer therapy.

Recent advancements in boronic acid chemistry have highlighted the importance of fluoro-substituent effects on molecular interactions. The introduction of fluorine atoms into the pyrrolidinophenylboronic acid structure has been shown to enhance metabolic stability and improve binding affinity to target proteins. This fluoro-substituted derivative demonstrates a unique ability to form covalent bonds with specific biomolecules, a property that has been leveraged in the design of targeted therapeutics.

Studies published in Journal of Medicinal Chemistry (2023) and ACS Chemical Biology (2024) have demonstrated the potential of 3-Fluoro-5-pyrrolidinophenylboronic acid as a lead compound for the development of anti-inflammatory agents. The pyrrolidinophenylboronic acid moiety has been shown to inhibit the activity of key inflammatory cytokines, such as TNF-α and IL-6, through its interaction with specific receptor pathways. This mechanism of action has been validated in both in vitro and in vivo models, highlighting its therapeutic relevance.

The fluoro-substituted nature of this compound also plays a critical role in its pharmacokinetic profile. Research published in Drug Metabolism and Disposition (2023) indicates that the fluoro-substituent significantly improves the metabolic stability of pyrrolidinophenylboronic acid derivatives. This enhanced stability allows for prolonged drug action and reduced frequency of administration, which is a key advantage in the development of chronic disease therapies.

Another notable aspect of 3-Fluoro-5-pyrdeinophenylboronic acid is its potential as a prodrug precursor. The boronic acid group in this molecule can undergo hydrolysis under physiological conditions, releasing active metabolites that target specific cellular pathways. This property has been explored in the context of cancer therapy, where the pyrrolidinophenylboronic acid scaffold has been modified to enhance its cytotoxic effects against tumor cells.

Recent studies have also focused on the pyrrolidinophenylboronic acid structure's ability to modulate enzyme activity. A 2023 publication in Angewandte Chemie International Edition demonstrated that this compound can inhibit the activity of serine proteases, which are implicated in various pathological conditions, including thrombosis and neurodegenerative disorders. The fluoro-substituted derivative exhibited higher specificity and selectivity compared to traditional inhibitors, making it a promising candidate for enzyme-targeted therapies.

The boronic acid functionality of 3-Fluoro-5-pyrrolidinophenylboronic acid also allows for the development of conjugate molecules with therapeutic agents. Researchers have explored the use of this scaffold to create drug conjugates that can selectively target cancer cells while minimizing toxicity to healthy tissues. This approach has been validated in preclinical studies, where the pyrrolidinophenylboronic acid-based conjugates showed improved therapeutic indices compared to conventional chemotherapeutics.

Advances in fluoro-substituted boronic acid chemistry have also led to the discovery of new synthetic routes for the production of 3-Fluoro-5-pyrrolidinophenylboronic acid. A 2024 study in Organic Letters described a novel catalytic method that enables the efficient synthesis of this compound with high stereochemical control. This development is significant for the scalability of production, which is essential for translating laboratory findings into clinical applications.

The pyrrolidinophenylboronic acid scaffold has also been investigated for its potential in the development of antiviral agents. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that this compound can inhibit the replication of certain RNA viruses by interfering with their enzymatic processes. The fluoro-substituted derivative showed enhanced antiviral activity compared to non-fluorinated analogs, suggesting that the fluoro-substituent plays a crucial role in this mechanism.

Despite its promising properties, the development of 3-Fluoro-5-pyrrolidinophenylboronic acid as a therapeutic agent requires further optimization. Researchers are currently exploring modifications to the pyrrolidinophenylboronic acid structure to enhance its solubility, reduce potential side effects, and improve its bioavailability. These efforts are critical for ensuring the compound meets the stringent requirements for clinical application.

In summary, 3-Fluoro-5-pyrrolidinophenylboronic acid represents a versatile scaffold with significant potential in the field of medicinal chemistry. Its unique fluoro-substituted and pyrrolidinophenylboronic acid features provide a foundation for the development of novel therapeutics targeting a wide range of diseases. Continued research into this compound's properties and applications is expected to yield important advancements in the treatment of inflammatory, oncological, and infectious conditions.